
Methoxyfenozide Field Trial Performance: A
Comparative Meta-Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Insecticidal agent 18

Cat. No.: B15561150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methoxyfenozide's performance in field

trials against alternative insecticides. The data presented is a meta-summary derived from

multiple studies, offering an objective overview of its efficacy and environmental impact.

Detailed experimental protocols are provided for key cited experiments to ensure reproducibility

and critical evaluation.

Performance Against Target Pests
Methoxyfenozide, an insect growth regulator, demonstrates high efficacy against a range of

lepidopteran pests.[1][2][3] Its unique mode of action, which mimics the insect molting hormone

ecdysone, leads to premature and lethal molting in larval stages.[1][2][4] This targeted

approach results in significant pest mortality and crop protection, often comparable or superior

to other industry-standard insecticides.

A field study on sugarcane demonstrated that Methoxyfenozide 24% SC at application rates of

500 ml/ha and 625 ml/ha resulted in the lowest incidence of early shoot borer (Chilo

infuscatellus) and internode borer (Chilo sacchariphagus indicus), respectively.[5] At 7 days

after treatment, the 625 ml/ha application recorded the lowest early shoot borer damage at

1.80%, on par with the 500 ml/ha application at 1.83%.[5] Furthermore, the highest cane yields

were recorded in plots treated with Methoxyfenozide 24% SC at 625 ml/ha (108.46 t/ha) and

500 ml/ha (106.14 t/ha).[5]
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In almond orchards, multiple applications of methoxyfenozide were found to be more effective

than a single application of other insecticides for controlling the navel orangeworm (Amyelois

transitella).[6] Specifically, two or three applications of methoxyfenozide bracketing the hull split

period were more effective than a single application of phosmet or permethrin.[6] Field

experiments also showed that methoxyfenozide reduced the survival of navel orangeworm

eggs by 96-99%.[6]

A multi-year study on soybeans demonstrated that a nanoparticle formulation of

methoxyfenozide was as efficacious as the commercial formulation, Intrepid 2F, at the same

active ingredient concentration.[7]

Comparative Efficacy and Impact on Non-Target
Organisms
A significant advantage of methoxyfenozide is its selectivity, which results in a lower impact on

non-target organisms compared to broader-spectrum insecticides.[1][8]

A field experiment in a commercial willow plantation directly compared the effects of

methoxyfenozide and cypermethrin on the arthropod community. The results showed that the

number of dead arthropods collected 72 hours after treatment with methoxyfenozide was 66%

lower than in cypermethrin-treated areas.[9][10] Methoxyfenozide was found to be lethal to a

smaller number of families of dipterans, coleopterans, and hymenopterans compared to

cypermethrin.[9][10] The abundance of dead predators, herbivores, and parasitoids was also

lower in the methoxyfenozide-treated trees.[9][10]

Laboratory and field trials have also shown that methoxyfenozide is not toxic to the beneficial

egg parasitoid Trichogramma nr. brassicae at field rates, making it suitable for integrated pest

management (IPM) programs.[11] In contrast, insecticides like naled and chlorfenapyr caused

100% mortality in adult Trichogramma in direct application assays.[11]

The following tables summarize the quantitative data from these field trials.

Table 1: Efficacy of Methoxyfenozide Against Sugarcane
Borers

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23156167/
https://pubmed.ncbi.nlm.nih.gov/23156167/
https://pubmed.ncbi.nlm.nih.gov/23156167/
https://academic.oup.com/jinsectscience/article/23/2/8/7085497
https://chemicalwarehouse.com/blogs/active-ingredients/methoxyfenozide
https://www.apvma.gov.au/sites/default/files/publication/13851-prs-methoxyfenozide.pdf
https://www.researchgate.net/publication/306085476_Effects_of_the_insecticides_methoxyfenozide_and_cypermethrin_on_non-target_arthropods_a_field_experiment_Effects_of_methoxyfenozide_on_arthropods
https://ri.conicet.gov.ar/handle/11336/65366
https://www.researchgate.net/publication/306085476_Effects_of_the_insecticides_methoxyfenozide_and_cypermethrin_on_non-target_arthropods_a_field_experiment_Effects_of_methoxyfenozide_on_arthropods
https://ri.conicet.gov.ar/handle/11336/65366
https://www.researchgate.net/publication/306085476_Effects_of_the_insecticides_methoxyfenozide_and_cypermethrin_on_non-target_arthropods_a_field_experiment_Effects_of_methoxyfenozide_on_arthropods
https://ri.conicet.gov.ar/handle/11336/65366
https://www.researchgate.net/publication/9084873_Effects_of_Methoxyfenozide_Indoxacarb_and_Other_Insecticides_on_the_Beneficial_Egg_Parasitoid_Trichogramma_nr_brassicae_Hymenoptera_Trichogrammatidae_Under_Laboratory_and_Field_Conditions
https://www.researchgate.net/publication/9084873_Effects_of_Methoxyfenozide_Indoxacarb_and_Other_Insecticides_on_the_Beneficial_Egg_Parasitoid_Trichogramma_nr_brassicae_Hymenoptera_Trichogrammatidae_Under_Laboratory_and_Field_Conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
Application
Rate (ml/ha)

Early Shoot
Borer
Incidence (%)
(7 DAT)

Internode
Borer
Incidence (%)

Cane Yield
(t/ha)

Methoxyfenozide

24% SC
625 1.80 0.03 108.46

Methoxyfenozide

24% SC
500 1.83 0.03 106.14

Methoxyfenozide

24% SC
375 Not specified 0.28 Not specified

Fipronil 5% SC 2000 2.61 0.55 Not specified

Monocrotophos

36% SL
2250 Not specified 1.18 Not specified

Chlorpyriphos

20% EC
1500 Not specified 1.59 Not specified

Untreated Check - Not specified Not specified Not specified

Source: Journal of Pharmacognosy and Phytochemistry, 2019.[5]

Table 2: Impact of Methoxyfenozide and Cypermethrin
on Non-Target Arthropods
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Insecticide
Total Dead Arthropods (72
hours post-treatment)

Key Affected Non-Target
Groups

Methoxyfenozide 1274

Lower number of dipteran,

coleopteran, and

hymenopteran families.

Cypermethrin 3408

Higher number of dipteran,

coleopteran, and

hymenopteran families. Also

recorded Dyctioptera,

Pseudoscorpionida, and

Isopoda which were absent in

methoxyfenozide samples.

Source: ResearchGate, Effects of the insecticides methoxyfenozide and cypermethrin on non-

target arthropods: a field experiment.[9][10]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for scientific

scrutiny and replication.

Methoxyfenozide Efficacy Trial in Sugarcane
Experimental Design: Randomized block design with seven treatments replicated three

times.[5]

Plot Size: 7.5 x 4 meters.[5]

Crop: Sugarcane Var, Co-94012, sown at 90x30 cm spacing.[5]

Treatments: Methoxyfenozide 24% SC at 375, 500, and 625 ml/ha; Fipronil 5% SC at 2000

ml/ha; Monocrotophos 36% SL at 2250 ml/ac; Chlorpyriphos 20% EC at 1500 ml/ha; and an

untreated control.[5]

Data Collection:
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Early shoot borer incidence was recorded at 7 and 30 days after treatment.[5]

Internode borer incidence was recorded at harvest from 25 randomly selected canes per

plot by counting the number of internodes and the number of damaged internodes.[5]

Cane yield was recorded at harvest.[5]

Statistical Analysis: Data was transformed to arcsine values and subjected to statistical

analysis.[5]

Comparative Impact Assessment on Non-Target
Arthropods in Willow Plantation

Experimental Design: One-way ANOVA design with the insecticide as the treatment factor.[9]

[10]

Experimental Unit: Each individual tree.[9][10]

Treatments: Methoxyfenozide and cypermethrin.[9][10]

Data Collection: Dead arthropods were collected in four boxes placed underneath each tree

for 72 hours after treatment.[9][10]

Response Variable: The number of dead arthropods collected per sampling unit.[9][10]

Statistical Analysis: A one-way ANOVA was used to analyze the data.[9][10]

Visualizations
Methoxyfenozide Mode of Action
The following diagram illustrates the signaling pathway of methoxyfenozide, which acts as an

ecdysone agonist.
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Caption: Methoxyfenozide binds to the ecdysone receptor, triggering premature and lethal

molting.

Generalized Field Trial Workflow
The diagram below outlines a typical experimental workflow for a field trial evaluating

insecticide efficacy.
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Caption: A generalized workflow for conducting insecticide field efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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